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1. Introduction

Dialuminium chloride pentahydroxide, commonly known as Polyaluminium Chloride (PAC)

or Aluminum Chlorohydrate (ACH), is an inorganic polymer coagulant widely employed in water

and wastewater treatment.[1][2][3][4] Its general chemical formula is represented as

[Al₂(OH)nCl₆−n]m, with the specific form for dialuminium chloride pentahydroxide being

Al₂Cl(OH)₅.[4][5][6] It has gained prominence over traditional coagulants like aluminum sulfate

(alum) due to its high efficiency across a broad range of conditions, lower dosage

requirements, and reduced sludge production.[1][5] This document provides detailed

application notes and protocols for its use in water purification for researchers, scientists, and

drug development professionals.

2. Mechanism of Action

PAC functions as a coagulant to remove suspended and dissolved impurities from water

through a multi-step process involving coagulation and flocculation.[1][7] The primary

mechanisms include:

Charge Neutralization: PAC hydrolyzes in water to form highly positively charged polynuclear

aluminum species. These species neutralize the negative surface charges of colloidal

particles (like clay, bacteria, and organic matter), destabilizing them and reducing inter-

particle repulsion.[5][6]
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Adsorption and Bridging: The polymeric chains of hydrolyzed PAC can adsorb onto the

surfaces of multiple destabilized colloidal particles, forming bridges between them and

creating larger initial aggregates.[5][6]

Sweep Flocculation: As the process continues, these aggregates further agglomerate into

larger, visible precipitates or "flocs" of aluminum hydroxide. These flocs act like a net,

sweeping through the water to entrap smaller suspended particles as they settle.[6][7]

This high charge density makes PAC more effective than other aluminum salts at destabilizing

and removing suspended materials.[4]
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Coagulation and Flocculation Mechanism.

3. Key Advantages and Applications

Compared to traditional coagulants like alum, PAC offers several distinct advantages:
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High Efficiency: PAC is effective at lower dosages and provides faster floc formation and

settling.[5][8]

Broad pH Range: It operates efficiently over a wide pH window, typically between 5.0 and

9.0, which often eliminates the need for pH adjustment.[9][10]

Reduced Sludge: It generally produces 20-30% less sludge, which is more compact and

easier to dewater.[1][6]

Low-Temperature Performance: PAC maintains its effectiveness at lower water

temperatures.[11][12]

Minimal pH Impact: The high degree of neutralization in PAC results in a minimal impact on

the pH of the treated water.[4]

Applications: PAC is utilized in a wide array of water treatment scenarios:

Municipal Drinking Water: To clarify raw water by removing turbidity, suspended particles,

color, and organic compounds.[2][5]

Industrial & Municipal Wastewater: For the removal of suspended solids, chemical oxygen

demand (COD), heavy metals (such as iron, manganese, chromium, and lead), and other

pollutants from various industrial effluents.[2][5][8]

Specialized Uses: Treatment of water in cooling towers, swimming pools, and in the paper,

pulp, and textile industries.[5]

4. Performance Data

The optimal dosage and operating conditions for PAC are highly dependent on the specific

characteristics of the water being treated, such as initial turbidity, pH, and temperature. The

following tables summarize performance data from various studies.

Table 1: Optimal Dosage of Dialuminium Chloride Pentahydroxide (PAC) for Turbidity

Removal
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Initial Turbidity
(NTU)

Optimal PAC
Dosage (mg/L or
ppm)

Water Source/Type Reference

10 5 Synthetic [13]

20 - 300 5 Synthetic (Kaolin) [14]

40 17 Synthetic [15]

50 10 Synthetic [13]

70 17 Synthetic [15]

85 20 Synthetic [15]

100 15 Synthetic [13]

150 20 Synthetic [13]

400 33 Synthetic [15]

Low to Medium 10 - 20 Synthetic [16]

Not Specified 15

Barekese Water

Treatment Plant,

Ghana

[17]

Not Specified 25
Petroleum

Wastewater
[18]

Table 2: Influence of pH and Mixing Speed on PAC Performance
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Parameter
Optimal
Range/Value

Conditions / Notes Reference

Operating pH 5.0 - 8.0
Stable removal of

humic acid.
[10]

6.0 - 7.0
Optimal range for

turbidity removal.
[10][19]

7.5 - 8.0

Optimal for

coagulation in a

specific case study.

[17]

6.5 ± 0.5
For petroleum

wastewater treatment.
[18]

Mixing Speed
150 rpm (fast) / 25

rpm (slow)

Jar test for drinking

water treatment.
[17]

(Fast / Slow)
280 rpm (2 min) / 80

rpm (30 min)

Jar test for petroleum

wastewater.
[18]

10 - 35 r/min (stirring

speed)

General

recommendation for

1-3 minutes.

[20]

Table 3: Contaminant Removal Efficiency
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Contaminant
Initial
Concentration

Removal
Efficiency (%)

Coagulant &
Conditions

Reference

Turbidity Low to High 93.8 - 99.6%
PAC (dosage

and pH varied)
[16]

Turbidity 10 NTU ~60% PAC @ 5 mg/L [13]

Turbidity 50 NTU ~94% PAC @ 10 mg/L [13]

Non-Settling

Solids (NSS)
Not Specified >98%

PAC @ 25 mg/L,

pH 6.5, 35°C
[18]

Dissolved

Organic Carbon

(DOC)

Not Specified ~70%
PAC @ 25 mg/L,

pH 6.5, 35°C
[18]

Total/Dissolved

Organic Carbon

(TOC/DOC)

Not Specified 28 - 42%
PAC in pilot plant

study
[21]

Protocols: Experimental Evaluation of Dialuminium
Chloride Pentahydroxide
The standard laboratory procedure to determine the optimal operating conditions (coagulant

dosage, pH) for water treatment is the Jar Test.[12][20]

Protocol 1: Jar Test for Optimal Coagulant Dosage Determination

Objective: To determine the most effective and economical dose of dialuminium chloride
pentahydroxide for removing turbidity and other contaminants from a specific water source.

Materials:

Jar testing apparatus with multiple paddles (typically 6)

Beakers (1000 mL or 2000 mL)

Raw water sample
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Stock solution of PAC (e.g., 1% or 10 g/L)

Pipettes or syringes for accurate dosing

Turbidimeter

pH meter

Timer
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Start: Collect Raw Water Sample

1. Setup Jar Test
Fill beakers with raw water.

Measure initial turbidity & pH.

2. Dose PAC
Add varying amounts of PAC
stock solution to each beaker.

3. Rapid Mix
~1 min @ 150-300 rpm

4. Slow Mix (Flocculation)
~20-30 min @ 25-80 rpm

5. Settle (Sedimentation)
~30 min, no mixing

6. Collect Supernatant
Carefully draw sample from top

of each beaker.

7. Measure Final Parameters
Measure final turbidity & pH

for each dose.

8. Analyze Results
Plot Turbidity vs. Dosage.

Identify optimal dose.

End: Optimal Dose Determined

Click to download full resolution via product page

Standard Jar Test Experimental Workflow.
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Procedure:

Preparation of Stock Solution: Prepare a 1% (10 g/L) stock solution of PAC by dissolving 10

grams of solid PAC into 1 liter of distilled water. Mix thoroughly.

Sample Preparation: Fill at least six 1000 mL beakers with the raw water sample. Place them

in the jar test apparatus.

Initial Measurements: Measure and record the initial pH and turbidity of the raw water.

Coagulant Dosing: While the paddles are off, dose each beaker with a different amount of

the PAC stock solution. A typical range might be 5, 10, 15, 20, 25, and 30 mg/L. (For a 10 g/L

stock solution in a 1L beaker, 1 mL = 10 mg/L dose). Leave one beaker as a control with no

coagulant.

Rapid Mix (Coagulation): Turn on the stirrer and operate at a high speed (e.g., 150-280 rpm)

for 1-3 minutes.[17][18][20] This ensures rapid and complete dispersion of the coagulant.

Slow Mix (Flocculation): Reduce the stirring speed to a slow mix (e.g., 25-80 rpm) for 20-30

minutes.[17][18] This gentle mixing promotes particle collisions and the formation of larger

flocs. Observe the floc formation in each beaker.

Sedimentation: Turn off the stirrer completely and allow the flocs to settle for a

predetermined time, typically 30 minutes.

Final Measurements: After settling, carefully extract a sample from the supernatant of each

beaker (from approximately halfway down) without disturbing the settled sludge. Measure

and record the final turbidity and pH for each dosage.

Data Analysis: Plot the final turbidity (y-axis) against the PAC dosage (x-axis). The optimal

dosage is the point that achieves the desired turbidity removal with the lowest amount of

coagulant, often seen as the "knee" of the curve before performance plateaus or decreases.

Protocol 2: Determining Optimal pH

Objective: To identify the pH range at which PAC provides the most effective coagulation for a

given water source and a predetermined PAC dose.
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Procedure:

Follow steps 1 and 2 from Protocol 1.

pH Adjustment: Before adding the coagulant, adjust the pH of the water in each beaker to a

different value (e.g., 5.0, 6.0, 7.0, 8.0, 9.0) using a dilute acid (like HCl) or base (like NaOH).

Coagulant Dosing: Add the predetermined optimal dosage of PAC (found using Protocol 1) to

each beaker.

Mixing and Settling: Proceed with the rapid mix, slow mix, and sedimentation steps as

described in Protocol 1 (steps 5-7).

Measurements and Analysis: Measure the final turbidity for each pH value. Plot the final

turbidity against the initial pH to determine the pH range that results in the lowest final

turbidity.

Controllable & Environmental Variables

Performance Metrics

Input Factors

PAC Dosage Water pH Mixing Energy & Time Water Temperature Initial Turbidity Alkalinity

Water Treatment Process
(Coagulation / Flocculation)

High Removal Efficiency
(Low Final Turbidity)

Low Sludge Volume Low Residual Aluminum

Desired Outcomes

Click to download full resolution via product page
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Factors Influencing Purification Efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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